Cas no 941933-55-7 (2-{1,1'-biphenyl-4-yl}-N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylacetamide)

• Product Name: 2-{1,1'-biphenyl-4-yl}-N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylacetamide
• CAS No: 941933-55-7
• MF: C₂₅H₂₄N₂O₃
• MW: 400.469666481018
• CID: 5501806
• Update Time: 2025-06-10

2-{1,1'-biphenyl-4-yl}-N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[3-methoxy-4-(2-oxopyrrolidin-1-yl)phenyl]-2-(4-phenylphenyl)acetamide
• 2-{1,1'-biphenyl-4-yl}-N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylacetamide

• Inchi： 1S/C25H24N2O3/c1-30-23-17-21(13-14-22(23)27-15-5-8-25(27)29)26-24(28)16-18-9-11-20(12-10-18)19-6-3-2-4-7-19/h2-4,6-7,9-14,17H,5,8,15-16H2,1H3,(H,26,28)
• InChI Key： HGIGALVSOPLTNR-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCCC2=O)C(OC)=C1)(=O)CC1=CC=C(C2=CC=CC=C2)C=C1

Additional information on 2-{1,1'-biphenyl-4-yl}-N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylacetamide

Professional Introduction to Compound with CAS No. 941933-55-7 and Product Name: 2-{1,1'-biphenyl-4-yl}-N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylacetamide

The compound with the CAS number 941933-55-7 and the product name 2-{1,1'-biphenyl-4-yl}-N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylacetamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The unique arrangement of functional groups, including the biphenyl moiety and the pyrrolidinone ring, contributes to its distinct chemical properties and biological activities.

Recent studies have highlighted the importance of biphenyl-based derivatives in the design of novel therapeutic agents. The presence of the 1,1'-biphenyl-4-yl group in this compound not only enhances its structural stability but also imparts specific electronic and steric properties that are crucial for interactions with biological targets. This feature has made it a focal point for researchers exploring new pharmacophores for treating various diseases.

The N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylacetamide moiety further contributes to the compound's multifaceted functionality. The methoxy group introduces a polar characteristic, improving solubility and bioavailability, while the pyrrolidinone ring is known for its ability to mimic natural bioactive molecules. This combination has been shown to enhance binding affinity to certain enzymes and receptors, making it a promising candidate for further investigation.

In the context of contemporary pharmaceutical research, compounds like this are being extensively studied for their potential in modulating inflammatory pathways, neurodegenerative diseases, and other complex conditions. The pyrrolidinone scaffold, in particular, has been implicated in several pharmacological mechanisms due to its structural similarity to natural products that exhibit significant biological activity. This has spurred interest in developing derivatives that can leverage these properties for therapeutic benefit.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The synergistic effects of the biphenyl, methoxy, and pyrrolidinone groups create a rich chemical space for exploration. Researchers are employing advanced computational methods, such as molecular docking and virtual screening, to identify potential binding interactions with target proteins. These studies aim to elucidate the mechanism of action and optimize the compound's pharmacological profile.

The development of such compounds often involves intricate synthetic strategies to ensure high yield and purity. The synthesis of 2-{1,1'-biphenyl-4-yl}-N-3-methoxy-4-(2-oxopyrrolidin-1-yl)phenylacetamide requires meticulous planning and execution to introduce each functional group at the correct position without compromising overall structural integrity. Advances in synthetic chemistry have enabled more efficient routes to complex molecules like this one, facilitating their rapid translation into clinical trials.

From a medicinal chemistry perspective, understanding the relationship between structure and activity is paramount. The compound's unique features make it an attractive candidate for structure-based drug design. By leveraging high-resolution crystallography data and spectroscopic techniques, researchers can gain insights into how the molecule interacts with biological targets at a molecular level. This information is crucial for refining the compound's properties and improving its efficacy.

The potential applications of this compound extend beyond traditional therapeutic areas. Its structural motifs have implications in materials science and agrochemicals due to their ability to influence physical properties such as solubility and stability. As research continues to uncover new applications for biphenyl derivatives, compounds like this one are likely to play a pivotal role in interdisciplinary innovation.

In conclusion, the compound with CAS No. 941933-55-7 and product name 2-{1,1'-biphenyl-4-yl}-N-3-methoxy-4-(2-oxopyrrolidin-1-y)phenylacetamide exemplifies the cutting edge of chemical pharmaceutical research. Its complex architecture and multifunctional groups offer unprecedented opportunities for developing novel therapeutics. As scientists delve deeper into understanding its properties and potential applications, we can anticipate significant advancements that will shape future treatments for a wide range of diseases.